N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine
Overview
Description
N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine, also known as MMBI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MMBI is a benzimidazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Mechanism of Action
N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine exerts its biological effects by inhibiting various enzymes and signaling pathways. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription. N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine also inhibits the activity of protein kinase C, a signaling pathway that is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has also been shown to protect neurons from oxidative stress and improve cognitive function. In infectious diseases, N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has been shown to have antimicrobial activity against various bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine in lab experiments is its high purity and stability. N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has been synthesized using various methods that have been optimized to obtain high yields of N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine with purity greater than 95%. However, one of the limitations of using N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine. One of the future directions is to investigate the potential applications of N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine in other fields, such as cardiovascular diseases and metabolic disorders. Another future direction is to optimize the synthesis method of N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine to obtain higher yields and purity. Additionally, future studies can investigate the mechanisms of action of N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine in more detail to better understand its biological effects.
Synthesis Methods
N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has been synthesized using various methods, including the condensation reaction of 4-methoxyaniline and 2-aminobenzimidazole in the presence of acetic acid, the reaction of 4-methoxyphenyl isocyanate with 2-aminobenzimidazole, and the reaction of 4-methoxyphenyl isocyanate with 2-aminobenzimidazole in the presence of triethylamine. These methods have been optimized to obtain high yields of N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine with purity greater than 95%.
Scientific Research Applications
N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has been studied extensively for its potential applications in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative diseases, N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has been shown to protect neurons from oxidative stress and improve cognitive function. In infectious diseases, N-(4-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has been shown to have antimicrobial activity against various bacteria and fungi.
properties
IUPAC Name |
N-(4-methoxyphenyl)-1-methylbenzimidazol-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O/c1-18-14-6-4-3-5-13(14)17-15(18)16-11-7-9-12(19-2)10-8-11/h3-10H,1-2H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLGLGQPJEWTVEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1NC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10358903 | |
Record name | 1H-Benzimidazol-2-amine, N-(4-methoxyphenyl)-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10358903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
36.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47196534 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1H-Benzimidazol-2-amine, N-(4-methoxyphenyl)-1-methyl- | |
CAS RN |
117658-75-0 | |
Record name | 1H-Benzimidazol-2-amine, N-(4-methoxyphenyl)-1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10358903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.